Cas no 71050-40-3 (4-Methoxythiophene-3-carboxylic acid)

4-Methoxythiophene-3-carboxylic acid structure
71050-40-3 structure
Product Name:4-Methoxythiophene-3-carboxylic acid
CAS No:71050-40-3
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00067997
CID:562045
PubChem ID:2778379
Update Time:2025-04-19

4-Methoxythiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxythiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 4-methoxy-
    • 4-Methoxythiophene-3-CarboxylicAcid
    • 3-Thiophenecarboxylic acid, 4-methoxy-
    • Maybridge1_004713
    • 4-methoxy-3-thienoic acid
    • 3-Carboxy-4-methoxythiophene
    • MLS000850547
    • HMS554O05
    • KEYPLCJVNVJJQK-UHFFFAOYSA-N
    • HMS2807F05
    • FCH918777
    • SBB087295
    • 4-Methoxy-thiophene-3-carboxyl
    • MFCD00067997
    • Z1201618692
    • DS-0987
    • SR-01000636863-1
    • 4-METHOXYTHIOPHENE-3-
    • 4-methoxythiophene-3-carboxylic acid, AldrichCPR
    • CHEBI:194869
    • SCHEMBL1432436
    • EN300-114764
    • CCG-47230
    • DTXSID20380891
    • CS-0043918
    • 4-DIMETHYLAMINO-4-METHYLCHALCONE
    • 4-(Methyloxy)-3-thiophenecarboxylic acid
    • CHEMBL1329646
    • FT-0618969
    • AS-5493
    • SY109872
    • BP-11253
    • A9333
    • J-515681
    • SMR000456565
    • AKOS006228819
    • 4-Methoxy-thiophene-3-carboxylic acid
    • 71050-40-3
    • AM804262
    • DB-055483
    • MDL: MFCD00067997
    • Inchi: 1S/C6H6O3S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3,(H,7,8)
    • InChI Key: KEYPLCJVNVJJQK-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(=O)O)=C1)OC

Computed Properties

  • Exact Mass: 158.00400
  • Monoisotopic Mass: 158.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 106-107.5 ºC
  • Boiling Point: 295.7°C at 760 mmHg
  • Flash Point: 132.631°C
  • Refractive Index: 1.577
  • Solubility: Slightly soluble (4.6 g/l) (25 º C),
  • PSA: 74.77000
  • LogP: 1.45490

4-Methoxythiophene-3-carboxylic acid Security Information

4-Methoxythiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxythiophene-3-carboxylic acid Pricemore >>

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4-Methoxythiophene-3-carboxylic acid Production Method

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